Cas no 2138173-17-6 (tert-butyl 3-5-(prop-2-enamido)-1H-pyrazol-1-ylazetidine-1-carboxylate)

• Product Name: tert-butyl 3-5-(prop-2-enamido)-1H-pyrazol-1-ylazetidine-1-carboxylate
• CAS No: 2138173-17-6
• MF: C₁₄H₂₀N₄O₃
• MW: 292.333602905273
• CID: 6389426
• PubChem ID: 165484357
• Update Time: 2025-10-23

tert-butyl 3-5-(prop-2-enamido)-1H-pyrazol-1-ylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-5-(prop-2-enamido)-1H-pyrazol-1-ylazetidine-1-carboxylate
• EN300-1130551
• 2138173-17-6
• tert-butyl 3-[5-(prop-2-enamido)-1H-pyrazol-1-yl]azetidine-1-carboxylate

• Inchi： 1S/C14H20N4O3/c1-5-12(19)16-11-6-7-15-18(11)10-8-17(9-10)13(20)21-14(2,3)4/h5-7,10H,1,8-9H2,2-4H3,(H,16,19)
• InChI Key： JUVGKHAMNGQSCF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C1)N1C(=CC=N1)NC(C=C)=O)=O

Computed Properties

• Exact Mass: 292.15354051g/mol
• Monoisotopic Mass: 292.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 76.5Ų

Additional information on tert-butyl 3-5-(prop-2-enamido)-1H-pyrazol-1-ylazetidine-1-carboxylate

Research Brief on tert-butyl 3-5-(prop-2-enamido)-1H-pyrazol-1-ylazetidine-1-carboxylate (CAS: 2138173-17-6)

In recent years, the compound tert-butyl 3-5-(prop-2-enamido)-1H-pyrazol-1-ylazetidine-1-carboxylate (CAS: 2138173-17-6) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique azetidine and pyrazole moieties, has shown promising potential as a versatile intermediate in the synthesis of bioactive compounds and pharmaceutical agents. The growing interest in this compound is driven by its structural features, which enable diverse modifications for drug discovery and development.

The primary objective of recent studies has been to explore the synthetic pathways, reactivity, and applications of tert-butyl 3-5-(prop-2-enamido)-1H-pyrazol-1-ylazetidine-1-carboxylate. Researchers have employed advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to elucidate its molecular structure and confirm its purity. These efforts have provided a solid foundation for further investigations into its potential as a building block for novel therapeutics.

One notable application of this compound lies in its role as a key intermediate in the synthesis of kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. The presence of the prop-2-enamido group in the molecule allows for facile conjugation with other pharmacophores, enabling the development of potent and selective kinase inhibitors. Recent studies have demonstrated the efficacy of derivatives of this compound in preclinical models, highlighting its therapeutic potential.

Another area of research focuses on the compound's utility in click chemistry. The alkyne functionality present in the prop-2-enamido group makes it an ideal candidate for copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. This property has been leveraged to create complex molecular architectures for drug discovery and bioconjugation applications. The ability to rapidly and efficiently modify the compound under mild conditions has made it a valuable tool in chemical biology.

Despite these advancements, challenges remain in optimizing the synthetic yield and scalability of tert-butyl 3-5-(prop-2-enamido)-1H-pyrazol-1-ylazetidine-1-carboxylate. Recent studies have explored alternative synthetic routes and catalytic systems to address these issues. For instance, the use of flow chemistry and microwave-assisted synthesis has shown promise in improving reaction efficiency and reducing byproduct formation.

In conclusion, tert-butyl 3-5-(prop-2-enamido)-1H-pyrazol-1-ylazetidine-1-carboxylate (CAS: 2138173-17-6) represents a versatile and valuable compound in the realm of chemical biology and medicinal chemistry. Its unique structural features and reactivity profile make it a promising candidate for the development of novel therapeutics and chemical tools. Ongoing research efforts are expected to further elucidate its potential and expand its applications in drug discovery and beyond.